Cas no 1021119-95-8 (ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate
• CAS No: 1021119-95-8
• MF: C₂₀H₂₃N₅O₄S
• MW: 429.49272274971
• CID: 5906475
• PubChem ID: 42138325
• Update Time: 2025-05-22

ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate
• F5126-0067
• 1021119-95-8
• ethyl 4-(2-((6-benzamidopyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate
• AKOS024499436
• VU0636695-1
• ethyl 4-[2-(6-benzamidopyridazin-3-yl)sulfanylacetyl]piperazine-1-carboxylate

• Inchi： 1S/C20H23N5O4S/c1-2-29-20(28)25-12-10-24(11-13-25)18(26)14-30-17-9-8-16(22-23-17)21-19(27)15-6-4-3-5-7-15/h3-9H,2,10-14H2,1H3,(H,21,22,27)
• InChI Key： GSRTXXHMMVFMBH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NC(C2C=CC=CC=2)=O)N=N1)CC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 429.14707541g/mol
• Monoisotopic Mass: 429.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate

Comprehensive Analysis of Ethyl 4-{2-[(6-Benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate (CAS No. 1021119-95-8)

In the realm of pharmaceutical and organic chemistry, ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate (CAS No. 1021119-95-8) stands out as a compound of significant interest. This molecule, characterized by its intricate structure featuring a piperazine-1-carboxylate core and a benzamidopyridazine moiety, has garnered attention for its potential applications in drug discovery and development. Researchers and industry professionals frequently search for its synthesis methods, biological activity, and mechanism of action, making it a hot topic in contemporary scientific discussions.

The compound's unique structure combines a sulfanylacetyl linker with a benzamido group, which may contribute to its interactions with biological targets. Recent studies have explored its role as a potential enzyme inhibitor or receptor modulator, aligning with the growing demand for novel therapeutic agents. Given the rise of personalized medicine and targeted drug delivery, understanding the properties of ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate could open new avenues for treating complex diseases.

From a synthetic chemistry perspective, the compound's CAS No. 1021119-95-8 serves as a critical identifier for researchers seeking reliable data. Its molecular weight, solubility, and stability under various conditions are frequently queried in academic and industrial databases. Additionally, the integration of computational chemistry tools has enabled deeper insights into its 3D conformation and binding affinity, further enhancing its relevance in modern drug design.

The piperazine ring in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This structural feature often imparts desirable pharmacokinetic properties, such as improved bioavailability and metabolic stability. Coupled with the pyridazine scaffold, which is known for its diverse biological activities, ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate presents a compelling case for further investigation.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound. With increasing emphasis on ustainable manufacturing and reduced environmental impact, optimizing its production process has become a priority. Questions about its scalability, purification techniques, and yield improvement are commonly raised in scientific forums and patent literature.

Moreover, the compound's potential applications extend beyond therapeutics. Its chemical reactivity and functional group compatibility make it a valuable intermediate in material science and agrochemical research. As the scientific community continues to uncover its multifaceted utility, ethyl 4-{2-[(6-benzamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate remains a subject of ongoing exploration and innovation.